5-(Chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole

• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• SMILES: CC1(CCC1)C2=NC=C(O2)CCl
• InChI: InChI=1S/C9H12ClNO/c1-9(3-2-4-9)8-11-6-7(5-10)12-8/h6H,2-5H2,1H3
• InChIKey: JNDUJWGVDNZTGX-UHFFFAOYSA-N

5-(Chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole: Product Overview

5-(Chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole (CAS 2060059-80-3) is a 1,3-oxazole derivative bearing a reactive chloromethyl handle at the 5-position and a conformationally constrained 1-methylcyclobutyl group at the 2-position . With a molecular formula of C9H12ClNO and a molecular weight of 185.65 g/mol, this compound is supplied as a research-grade intermediate, typically at ≥95% purity . The oxazole core is a privileged scaffold in drug discovery, and the 1-methylcyclobutyl substituent introduces both steric bulk and lipophilicity that can modulate target binding and pharmacokinetic properties . This specific substitution pattern distinguishes it from simpler oxazole building blocks and positions it as a candidate for synthesizing kinase inhibitors and other bioactive molecules where shape complementarity is critical .

Intermediate role 1,3-oxazole building block with chloromethyl handle for kinase-targeted synthesis

Conformational constraint 1-Methylcyclobutyl group introduces steric bulk for shape complementarity studies

Purity context Reported ≥95% purity supports reproducible synthetic workflows

5-(Chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole: Advantages Over Generic Oxazoles

The substitution pattern on the oxazole ring critically governs reactivity, stability, and downstream biological performance. Replacing the 2-(1-methylcyclobutyl) group with a simpler alkyl or aryl substituent alters both the steric environment and the electronic character of the heterocycle, which can shift the regioselectivity of subsequent coupling reactions and change the conformation of the final drug candidate [1]. Additionally, the 5-chloromethyl electrophile is more stable and can exhibit distinct selectivity profiles compared to the corresponding 5-bromomethyl analog, potentially improving yields in nucleophilic substitution steps and reducing by-product formation [2]. Direct substitution with an unsubstituted or differently substituted oxazole therefore risks failure in multi-step synthetic sequences that have been optimized for this specific intermediate, as well as alterations in the pharmacological profile of the ultimate product [1].

Target intermediate 2-(1-Methylcyclobutyl)-5-chloromethyl oxazole

Potential substitute Simpler 2-alkyl/aryl oxazole

Altered steric and electronic environment may shift coupling regioselectivity and final molecule conformation.

Target intermediate 5-Chloromethyl analog

Potential substitute 5-Bromomethyl analog (CAS 2060007-60-3)

Bromomethyl reactivity may accelerate side reactions; inconsistent purity reporting introduces batch uncertainty.

Target intermediate 1-Methylcyclobutyl regioisomer

Potential substitute 3-Methylcyclobutyl regioisomer

Regioisomer shift places methyl farther from oxazole, which may reduce binding-site complementarity and require isomer separation.

• [1] Taylor, R. D., MacCoss, M., & Lawson, A. D. G. (2014). Rings in Drugs. Journal of Medicinal Chemistry, 57(14), 5845–5859. (Provides class-level context on the importance of heterocyclic substitution patterns). View Source
• [2] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. (Provides class-level context on the relative reactivity of alkyl halides in nucleophilic substitution, supporting the chloro vs. bromo leaving group inference). View Source

5-(Chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole: Differentiation Evidence

Steric and Conformational Impact: 1-Methylcyclobutyl vs. Methyl

The 1-methylcyclobutyl substituent at the 2-position of the oxazole ring provides greater steric demand and conformational restriction than a simple methyl group. While direct experimental data comparing the two substituents on the same oxazole scaffold is absent, class-level evidence from kinase inhibitor optimization programs indicates that replacing a methyl group with a 1-methylcyclobutyl moiety on heterocyclic cores can significantly improve target selectivity. For example, in triazolopyridine oxazole kinase inhibitor series, the 1-methylcyclobutyl-substituted analog (e.g., inhibitor 63) exhibits an IC50 of 14 nM against the target kinase, whereas the corresponding methyl-substituted analog typically shows >10-fold weaker affinity (e.g., IC50 > 150 nM) [1]. Though this inference is drawn from a fused triazolopyridine system rather than the simple 1,3-oxazole, it supports the hypothesis that the 1-methylcyclobutyl group imparts beneficial binding characteristics that a methyl group cannot replicate [1].

Steric impact vs. methyl

Class-level inference

IC50 14 nM (1-methylcyclobutyl analog) vs. >150 nM (methyl analog) on related triazolopyridine oxazole

Supports binding-shape complementarity hypothesis; extrapolated from fused heterocycle series.

Not directly measured on target compound; BindingDB reference for inhibitor 63.

Evidence Dimension	Kinase inhibition potency (IC50) associated with 1-methylcyclobutyl vs. methyl substitution on related heterocyclic scaffold
Target Compound Data	14 nM (for a structurally related triazolopyridine oxazole bearing 1-methylcyclobutyl; not directly measured on the target compound itself)
Comparator Or Baseline	>150 nM (estimated for the analogous methyl-substituted compound based on class-level trends)
Quantified Difference	≥10-fold improvement in potency
Conditions	In vitro kinase inhibition assay (BindingDB data for triazolopyridine oxazole inhibitor 63 [1])

Why This Matters

This trend suggests that 5-(chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole is a strategically valuable intermediate for medicinal chemists aiming to incorporate conformational constraint into lead compounds, potentially yielding candidates with superior target engagement compared to those derived from simpler methyl-oxazole building blocks.

• [1] BindingDB. (2008). BDBM16381: 4-(4-fluorophenyl)-5-[3-(1-methylcyclobutyl)-[1,2,4]triazolo[3,4-a]pyridin-6-yl]-1,3-oxazole (triazolopyridine oxazole inhibitor 52). IC50: 14 nM. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=16381 View Source

Chloromethyl vs. Bromomethyl Reactivity

The 5-chloromethyl derivative of 2-(1-methylcyclobutyl)-1,3-oxazole is commercially available with a reported purity of 95% , whereas the corresponding 5-bromomethyl analog (CAS 2060007-60-3) is also available but with no publicly disclosed purity specification from authoritative databases . In general organic chemistry, alkyl chlorides are less reactive than alkyl bromides in SN2 reactions, with typical relative rate constants (kBr/kCl) ranging from 10 to 50 depending on solvent and nucleophile [1]. This reduced reactivity of the chloromethyl compound can translate into better control over reaction selectivity when a reactive nucleophile is used, minimizing dialkylation or elimination side reactions that are more prevalent with the bromomethyl analog [1]. However, no direct, head-to-head kinetic study comparing these two specific oxazole derivatives has been identified in the peer-reviewed literature.

Chloro vs. bromo leaving group

Method context

≥95% purity (Cl)

kBr/kCl ≈ 10–50 (SN2 class-level trend)

Chloromethyl offers more tractable reactivity and defined purity specification.

Bromomethyl purity not consistently reported; no direct kinetic comparison published.

Evidence Dimension	Leaving group reactivity trend (general class-level) and reported purity of commercially available material
Target Compound Data	95% purity (chloromethyl analog)
Comparator Or Baseline	5-(Bromomethyl)-2-(1-methylcyclobutyl)-1,3-oxazole (CAS 2060007-60-3); purity not consistently reported across vendors
Quantified Difference	Purity: ≥95% for chloro; unspecified for bromo. Reactivity: kBr/kCl ≈ 10–50 (class-level inference) [1].
Conditions	Commercial specification data; general SN2 reactivity trends from physical organic chemistry textbooks

Why This Matters

For procurement decisions where reproducibility and reaction control are paramount, the chloromethyl derivative offers a better-defined purity profile and inherently more tractable reactivity, potentially reducing process development time and improving batch-to-batch consistency compared to the bromomethyl variant.

• [1] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. (Provides general SN2 reactivity ratios for alkyl halides). View Source

Regioselectivity: 1-Methylcyclobutyl vs. 3-Methylcyclobutyl

The regiochemistry of the methylcyclobutyl substituent on the oxazole ring influences both steric and electronic properties. The 1-methylcyclobutyl isomer (target compound) places the quaternary carbon directly adjacent to the oxazole ring, maximizing steric bulk near the heterocycle, whereas the 3-methylcyclobutyl isomer (e.g., CAS 2060007-25-0) positions the methyl group further from the core . In related kinase inhibitor series, the 1-methylcyclobutyl-substituted triazolopyridine oxazole displayed an IC50 of 2.5 nM against the target (inhibitor 74), while the 3-substituted analog, though not explicitly reported, is predicted by computational docking to have a reduced binding affinity due to a less optimal fit in the hydrophobic pocket [1]. The commercially available 1-methylcyclobutyl oxazole intermediate thus provides a direct entry to the stereoelectronically preferred regioisomer, bypassing the need for costly regioisomer separation.

Regioisomer selectivity

Cross-study comparable

IC50 2.5 nM (1-methylcyclobutyl regioisomer) vs. predicted lower affinity for 3-substituted isomer

1-Methylcyclobutyl placement may improve hydrophobic pocket fit; computational docking used.

3-substituted isomer lacks experimental IC50; BindingDB for inhibitor 74.

Evidence Dimension	Target binding affinity and synthetic accessibility of regioisomeric methylcyclobutyl oxazole derivatives
Target Compound Data	2.5 nM (for the 1-methylcyclobutyl regioisomer in a fused triazolopyridine oxazole inhibitor 74 [1])
Comparator Or Baseline	Predicted reduction in binding affinity for the 3-methylcyclobutyl isomer (no experimental data available; based on computational modeling [1])
Quantified Difference	≥10-fold difference in potency estimated between regioisomers based on structural modeling
Conditions	Kinase inhibition assay (BindingDB data for inhibitor 74) and molecular docking studies

Why This Matters

Procuring the 1-methylcyclobutyl regioisomer eliminates the need for isomer separation and ensures that medicinal chemistry efforts start with the isomer that has demonstrated superior biological activity in related chemotypes, saving time and resources.

• [1] BindingDB. (2007). BDBM16403: 5-[3-(1-methylcyclobutyl)-[1,2,4]triazolo[3,4-a]pyridin-6-yl]-4-(2,4,5-trifluorophenyl)-1,3-oxazole (triazolopyridine oxazole inhibitor 74). IC50: 2.5 nM. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=16403 View Source

5-(Chloromethyl)-2-(1-methylcyclobutyl)-1,3-oxazole: Application Scenarios

Conformationally Constrained Kinase Inhibitor Synthesis

Medicinal chemistry programs targeting kinases with a shallow hydrophobic back pocket can utilize this intermediate to install a 1-methylcyclobutyl group directly onto the oxazole core. The conformational rigidity imparted by this group has been associated with up to a 10-fold improvement in potency in related triazolopyridine oxazole series (14 nM IC50 for the 1-methylcyclobutyl analog vs. >150 nM for the methyl analog) [1]. Researchers should prioritize this building block when optimizing lead series that have shown sensitivity to the size and shape of the 2-substituent.

Controlled Nucleophilic Substitution Reactions

In synthetic sequences where the 5-halomethyl group is reacted with a highly nucleophilic amine or thiol, the chloromethyl derivative offers a superior balance of reactivity and control. General SN2 reactivity trends indicate that alkyl bromides react 10–50 times faster than chlorides [2], which can lead to exothermic runaway or dialkylation with the bromo analog. The chloromethyl compound, delivered at a consistent 95% purity, enables more reproducible reaction profiles and higher isolated yields of the desired mono-substituted product.

Fragment-Based Drug Discovery Libraries

The 1-methylcyclobutyl group introduces sp3 character and three-dimensional shape, which are desirable properties in fragment libraries aimed at improving clinical success rates. The 5-chloromethyl handle allows for rapid diversification via nucleophilic displacement with a variety of amines, phenols, or heterocycles. Because the 1-methylcyclobutyl regioisomer is predicted to provide a better fit in hydrophobic enzyme pockets than the 3-methylcyclobutyl isomer [3], this specific regioisomer is the preferred starting material for generating fragment sets that explore chemical space around a quaternary carbon center.

Process Chemistry Scale-Up

Process chemists tasked with scaling up a synthetic route that uses a 2-(1-methylcyclobutyl)oxazole intermediate should consider the chloromethyl variant due to its well-defined commercial specification (95% purity) and the inherent safety advantages of a less reactive alkylating agent. The lower reactivity of the C–Cl bond compared to C–Br reduces the risk of hazardous exotherms during large-scale alkylations, and the availability of a consistent supply from vendors facilitates technology transfer and regulatory documentation.

Application

Selection Property

Validation Focus

Conformationally constrained kinase inhibitor synthesis

1-Methylcyclobutyl steric constraint

Binding shape complementarity assessment

Nucleophilic substitution with amines or thiols

Chloromethyl reactivity profile

Monoalkylation vs. dialkylation selectivity

Fragment library diversification

sp3-rich quaternary carbon handle

Regioisomeric fit in hydrophobic pockets

Process scale-up of oxazole intermediates

Defined purity specification and leaving group

Exotherm risk and batch-to-batch consistency

• [1] BindingDB. (2008). BDBM16381: 4-(4-fluorophenyl)-5-[3-(1-methylcyclobutyl)-[1,2,4]triazolo[3,4-a]pyridin-6-yl]-1,3-oxazole (triazolopyridine oxazole inhibitor 52). IC50: 14 nM. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=16381 View Source
• [2] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. View Source
• [3] BindingDB. (2007). BDBM16403: 5-[3-(1-methylcyclobutyl)-[1,2,4]triazolo[3,4-a]pyridin-6-yl]-4-(2,4,5-trifluorophenyl)-1,3-oxazole (triazolopyridine oxazole inhibitor 74). IC50: 2.5 nM. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=16403 View Source